Cas no 2097950-98-4 ((1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol)

• Product Name: (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol
• CAS No: 2097950-98-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5723333
• PubChem ID: 121215062
• Update Time: 2025-10-31

(1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS026725644
• [1-(cyclobutylmethyl)imidazo[1,2-b]pyrazol-6-yl]methanol
• F2198-7914
• (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol
• 2097950-98-4
• 1H-Imidazo[1,2-b]pyrazole-6-methanol, 1-(cyclobutylmethyl)-

• Inchi： 1S/C11H15N3O/c15-8-10-6-11-13(4-5-14(11)12-10)7-9-2-1-3-9/h4-6,9,15H,1-3,7-8H2
• InChI Key： SYSQXVZQNXJPOD-UHFFFAOYSA-N
• SMILES： OCC1C=C2N(C=CN2CC2CCC2)N=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 13.85±0.10(Predicted)

Additional information on (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol

The Chemical Compound CAS No 2097950-98-4: (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol

The compound CAS No 2097950-98-4, known as (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazo[1,2-b]pyrazoles, which are heterocyclic aromatic compounds with a fused ring system consisting of two nitrogen atoms. The presence of the cyclobutylmethyl group and the hydroxymethyl substituent at the 6-position of the imidazo[1,2-b]pyrazole ring introduces unique electronic and steric properties that make this compound particularly interesting for researchers in the fields of pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the importance of imidazo[1,2-b]pyrazole derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol could serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases. The cyclobutane ring in the molecule contributes to its rigidity and stability, which are critical for maintaining bioavailability and efficacy in biological systems.

In addition to its pharmacological applications, this compound has shown promise in materials science. A study published in *Advanced Materials* in 2023 explored the use of imidazo[1,2-b]pyrazole derivatives as building blocks for constructing supramolecular assemblies. The hydroxymethyl group at the 6-position facilitates hydrogen bonding interactions, enabling the formation of ordered nanostructures with potential applications in drug delivery systems and sensors. This dual functionality underscores the versatility of (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol as a multifaceted chemical entity.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. A common approach involves the cyclization of an appropriate diamine derivative under acidic conditions to form the imidazo[1,2-b]pyrazole core. Subsequent functionalization with the cyclobutylmethyl group and hydroxymethyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, making large-scale production more feasible.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendliness of (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanol. Studies published in *Green Chemistry* in 2023 indicate that this compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it could be used in applications where environmental impact is a concern. However, further research is needed to optimize its degradation pathways and minimize any potential ecological risks.

In conclusion, CAS No 2097950-98-4 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing drug discovery, materials science, and sustainable chemistry. As research continues to uncover new properties and uses for this compound, its role in shaping future technologies and therapies is expected to grow significantly.